Cas no 115594-52-0 (1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI))

• Product Name: 1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI)
• CAS No: 115594-52-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 130823
• Update Time: 2023-04-05

1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-3-carboxylicacid, (1R,3R,5S)-rel-
• 1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI)
• 1-Azabicyclo[3.2.1]octane-3-carboxylic acid, (1R,3R,5S)-rel-

• Inchi： 1S/C8H13NO2/c10-8(11)7-3-6-1-2-9(4-6)5-7/h6-7H,1-5H2,(H,10,11)/t6-,7-/m1/s1
• InChI Key： XDOKRBQHDTUWFB-RNFRBKRXSA-N
• SMILES： [N@]12C[C@]([H])(CC1)C[C@@H](C(O)=O)C2

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2